Cas no 80079-49-8 (L-Proline,1-(2-methyl-1-oxo-2-propen-1-yl)-5-oxo-)
80079-49-8 structure
Product Name:L-Proline,1-(2-methyl-1-oxo-2-propen-1-yl)-5-oxo-
CAS No:80079-49-8
MF:C9H11NO4
MW:197.187942743301
CID:726452
PubChem ID:12735682
Update Time:2025-04-19
L-Proline,1-(2-methyl-1-oxo-2-propen-1-yl)-5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline,1-(2-methyl-1-oxo-2-propen-1-yl)-5-oxo-
- (2S)-1-(2-methylprop-2-enoyl)-5-oxopyrrolidine-2-carboxylic acid
- 1-(2-methyl-1-oxoallyl)-5-oxo-L-proline
- NS00060666
- 1-(2-Methylprop-2-enoyl)-5-oxoproline
- EINECS 279-390-1
- 80079-49-8
- L-Proline, 1-(2-methyl-1-oxo-2-propenyl)-5-oxo-
- DTXSID801000956
- SCHEMBL10668874
-
- Inchi: 1S/C9H11NO4/c1-5(2)8(12)10-6(9(13)14)3-4-7(10)11/h6H,1,3-4H2,2H3,(H,13,14)/t6-/m0/s1
- InChI Key: ZYOKGXRZPVZCEP-LURJTMIESA-N
- SMILES: O=C1CC[C@@H](C(=O)O)N1C(C(=C)C)=O
Computed Properties
- Exact Mass: 197.06880783g/mol
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.2
- Topological Polar Surface Area: 74.7Ų
L-Proline,1-(2-methyl-1-oxo-2-propen-1-yl)-5-oxo- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
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